Cas no 57362-02-4 (Carbonic acid, ethyl 1-phenylethyl ester)

• Product name: Carbonic acid, ethyl 1-phenylethyl ester
• CAS No: 57362-02-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 345620
• PubChem ID: 10512008

Carbonic acid, ethyl 1-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, ethyl 1-phenylethyl ester
• ethyl 1-phenylethyl carbonate
• SCHEMBL1837098
• DTXSID90441029
• 57362-02-4

• Inchi： InChI=1S/C11H14O3/c1-3-13-11(12)14-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： ZDXYXHAWECPZOL-UHFFFAOYSA-N
• SMILES： CCOC(OC(C1=CC=CC=C1)C)=O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53